Bicyclo[3.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)-(9CI)

• CAS RN: 188415-93-2
• Molecular Formula: C8H15N
• Molecular Weight: 125.21 g/mol
• IUPAC Name: (1S,2R,5S)-1-methylbicyclo[3.2.0]heptan-2-amine
• InChI: InChI=1S/C8H15N/c1-8-5-4-6(8)2-3-7(8)9/h6-7H,2-5,9H2,1H3/t6-,7-,8+/m1/s1
• InChI Key: QOJXVMAYVSLBJT-PRJMDXOYSA-N
• Isomeric SMILES: C[C@]12CC[C@H]1CC[C@H]2N
• SMILES: CC12CCC1CCC2N
• synonyms: Bicyclo[3.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)- (9CI)

Description

Bicyclo[3.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)-(9CI) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 1-methyl-2-azabicyclo[3.2.0]heptane and has a molecular formula of C8H15N.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)-(9CI).

Mechanism Of Action

The exact mechanism of action of Bicyclo[3.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)-(9CI) is not fully understood. However, it has been suggested that it works by inhibiting bacterial cell wall synthesis, leading to cell death. Further research is needed to fully elucidate the mechanism of action of this compound.

Biochemical And Physiological Effects

Bicyclo[3.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)-(9CI) has been found to have minimal toxicity and is considered safe for use in laboratory experiments. However, its effects on biochemical and physiological processes are not well understood and require further investigation.

Advantages And Limitations For Lab Experiments

One of the major advantages of using Bicyclo[3.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)-(9CI) in laboratory experiments is its low toxicity. Additionally, it is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound is its limited solubility in water, which may limit its applications in certain experiments.

Future Directions

There are several potential future directions for the study of Bicyclo[3.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)-(9CI). One area of research is the development of new antimicrobial agents based on the structure of this compound. Additionally, further investigation into the mechanism of action and biochemical and physiological effects of this compound is needed. Finally, the synthesis of new derivatives of Bicyclo[3.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)-(9CI) may lead to the development of new pharmaceuticals with improved efficacy and safety profiles.
Conclusion:
In conclusion, Bicyclo[3.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)-(9CI) is a chemical compound with significant potential for use in various fields, including antimicrobial agents and pharmaceuticals. Its synthesis method is relatively simple, and it has been found to have minimal toxicity. However, further research is needed to fully understand its mechanism of action and biochemical and physiological effects.

Synthesis Methods

The synthesis of Bicyclo[3.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)-(9CI) involves the reaction of cyclohexanone with methylamine in the presence of sodium borohydride. The resulting product is then treated with hydrochloric acid to obtain the final product. The synthesis method is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

Bicyclo[3.2.0]heptan-2-amine, 1-methyl-, (1alpha,2beta,5alpha)-(9CI) has been extensively studied for its potential applications in various fields. It has been found to have significant antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, it has been studied for its potential use as a chemical intermediate in the synthesis of various pharmaceuticals.